Cas no 45159-34-0 (Boc-β-cyano-l-alanine)

• Product Name: Boc-β-cyano-l-alanine
• CAS No: 45159-34-0
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• MDL: MFCD00237539
• CID: 325433
• PubChem ID: 7019873
• Update Time: 2025-04-19

Boc-β-cyano-l-alanine Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-cyano-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2S)-
• (S)-2-((tert-Butoxycarbonyl)amino)-3-cyanopropanoic acid
• Boc-b-cyano-Ala-OH
• BOC-BETA-CYANO-ALA-OH
• Boc-beta-cyano-L-alanine
• Boc-ß-cyano-L-alanine
• Boc-β-cyano-Ala-OH
• Boc-β-cyano-L-alanine
• (S)-3-Cyano-2-(Boc-amino)propanoic acid
• 45159-34-0
• Boc-beta-cyano-L-Ala-OH
• Boc-Ala(3-CN)-OH
• MFCD00237539
• BS-22366
• (2S)-3-cyano-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• AKOS015907798
• FD21129
• (S)-2-(tert-butoxycarbonylamino)-3-cyanopropanoic acid
• SCHEMBL999756
• CS-0140321
• Boc--cyano-Ala-OH
• IVKMLPKBZQTAMQ-LURJTMIESA-N
• AKOS015836599
• A872415
• (2s)-2-((tert-butoxycarbonyl)amino)-3-cyanopropanoic acid
• Boc-beta-cyano-D-Ala-OH
• CHEBI:192679
• ALANINE, 3-CYANO-N-[(1,1-DIMETHYLETHOXY)CARBONYL]-
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-cyanopropanoic acid
• DB-284687
• Alanine,3-cyano-N-[(1,1-dimethylethoxy)carbonyl]-
• Boc-β-cyano-l-alanine

• MDL： MFCD00237539
• Inchi： 1S/C9H14N2O4/c1-9(2,3)15-8(14)11-6(4-5-10)7(12)13/h6H,4H2,1-3H3,(H,11,14)(H,12,13)/t6-/m0/s1
• InChI Key： IVKMLPKBZQTAMQ-LURJTMIESA-N
• SMILES： O(C(N[C@H](C(=O)O)CC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.09535693g/mol
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.4Ų

Boc-β-cyano-l-alanine Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT